Cas no 5893-70-9 (1-Isopropylindoline)

1-Isopropylindoline structure
1-Isopropylindoline structure
Product Name:1-Isopropylindoline
CAS No:5893-70-9
MF:C11H15N
MW:161.243502855301
CID:949330
PubChem ID:12151499
Update Time:2024-02-29

1-Isopropylindoline Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole,2,3-dihydro-1-(1-methylethyl)-(9CI)
    • isopropylindolin
    • 1-Isopropylindoline
    • N-(iso-Propyl)-indoline
    • KCNSXRWYZKXRLP-UHFFFAOYSA-N
    • 1H-Indole, 2,3-dihydro-1-(1-methylethyl)-
    • Inchi: 1S/C11H15N/c1-9(2)12-8-7-10-5-3-4-6-11(10)12/h3-6,9H,7-8H2,1-2H3
    • InChI Key: KCNSXRWYZKXRLP-UHFFFAOYSA-N
    • SMILES: N1(C2C=CC=CC=2CC1)C(C)C

Computed Properties

  • Exact Mass: 161.120449483g/mol
  • Monoisotopic Mass: 161.120449483g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 3.2
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